Cas no 1806771-80-1 (2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride)

• Product Name: 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride
• CAS No: 1806771-80-1
• MF: C₇H₃BrClF₂NO
• MW: 270.45862698555
• CID: 4845287
• Update Time: 2025-06-08

2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride

• Inchi： 1S/C7H3BrClF2NO/c8-5-2-3(6(9)13)1-4(12-5)7(10)11/h1-2,7H
• InChI Key： SCLDFKVJYNKFFC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride

Professional Introduction to 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806771-80-1)

2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1806771-80-1, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a bromo substituent and a difluoromethyl group, make it a valuable building block for the development of novel therapeutic agents.

The< strong>pyridine-4-carbonyl chloride moiety in the compound's name is particularly noteworthy, as it indicates the presence of an acyl chloride functional group. Acyl chlorides are well-known for their reactivity in forming amides and esters, which are fundamental transformations in organic synthesis. This reactivity makes 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride an indispensable tool for medicinal chemists aiming to construct complex molecular architectures.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a< strong>difluoromethyl group into pharmaceuticals has been shown to modulate lipophilicity and binding affinity, making it a preferred choice for optimizing drug candidates. In this context, 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride emerges as a key intermediate for synthesizing fluorinated pyridine derivatives with potential therapeutic applications.

The< strong>bromo substituent on the pyridine ring adds another layer of functionality to this compound, enabling further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive molecules. The ability to introduce bromo groups at specific positions allows for fine-tuning of molecular properties, making this compound a versatile asset in synthetic chemistry.

In the realm of medicinal chemistry, the synthesis of heterocyclic compounds remains a cornerstone due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively studied for their roles as pharmacophores in various therapeutic categories, including antiviral, anti-inflammatory, and anticancer agents. The< strong>2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride CAS No. 1806771-80-1 is no exception and has been employed in several synthetic strategies to develop novel drug candidates.

One notable application of this compound is in the synthesis of kinase inhibitors, where pyridine-based scaffolds are commonly utilized due to their ability to interact effectively with protein targets. The presence of both bromo and difluoromethyl groups provides multiple handles for further functionalization, allowing chemists to optimize potency and selectivity. Recent studies have demonstrated the utility of this intermediate in generating potent inhibitors targeting aberrant signaling pathways involved in diseases such as cancer.

The< strong>difluoromethyl group, while contributing to lipophilicity and metabolic stability, also plays a critical role in modulating electronic properties through its electron-withdrawing nature. This feature can be exploited to fine-tune the binding affinity of drug candidates by influencing hydrogen bonding interactions or hydrophobic effects. Such tunability is essential for achieving high efficacy with minimal side effects, underscoring the importance of intermediates like 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride in modern drug design.

Furthermore, the< strong>pyridine-4-carbonyl chloride moiety facilitates the introduction of amide or ester functionalities, which are crucial for linking pharmacophoric units together. This versatility allows for the rapid assembly of complex molecules with tailored properties. The bromo substituent further enhances this capability by enabling subsequent cross-coupling reactions that can introduce aryl or heteroaryl groups at desired positions within the molecule.

The growing interest in fluorinated compounds has led to innovative synthetic methodologies aimed at incorporating fluorine atoms efficiently and selectively. The use of 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride as an intermediate has been instrumental in several recent publications detailing novel fluorinated pyridines with significant biological activity. These studies highlight its role as a cornerstone material for advancing drug discovery efforts across various therapeutic areas.

In conclusion, 2-Bromo-6-(difluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1806771-80-1) is a multifaceted compound with broad applications in synthetic organic chemistry and pharmaceutical research. Its unique structural features—combining a bromo substituent with a difluoromethyl group—and its acyl chloride functionality make it an invaluable intermediate for constructing biologically active molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this will remain indispensable tools for medicinal chemists worldwide.